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Compound of Interest

Compound Name: H-Arg(Tos)-OH

CAS No.: 4353-32-6

Cat. No.: B555725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The guanidino group of arginine, with its high basicity (pKa ≈ 12.5), presents a significant

challenge in peptide synthesis.[1] Protection of this functional group is crucial to prevent

undesirable side reactions, such as acylation, and to improve the solubility of the amino acid

derivative in organic solvents used in solid-phase peptide synthesis (SPPS).[1][2] The tosyl (Ts)

group, a p-toluenesulfonyl moiety, is a well-established protecting group for the guanidino side

chain of arginine, particularly within the tert-butyloxycarbonyl (Boc) strategy of SPPS.[1] This

technical guide provides a comprehensive overview of the tosyl protecting group for arginine,

including its chemical properties, methods for its introduction and removal, stability, and

potential side reactions.

Physicochemical Properties
The introduction of the tosyl group significantly alters the physicochemical properties of

arginine. The resulting derivative, N-tosyl-L-arginine (Tos-Arg-OH), and its various forms are

critical reagents in peptide synthesis.
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Property Value Reference(s)

Molecular Formula (Boc-

Arg(Tos)-OH)
C₁₈H₂₈N₄O₆S [3]

Molecular Weight (Boc-

Arg(Tos)-OH)
428.5 g/mol [3]

Melting Point (Boc-Arg(Tos)-

OH)
~90 °C (decomposes) [4]

Appearance (Boc-Arg(Tos)-

OH)
White powder [4]

Solubility (Boc-Arg(Tos)-OH)
Soluble in polar organic

solvents like DMF and DMSO.
[4]

Molecular Formula (Tos-Arg-

OMe·HCl)
C₁₄H₂₃ClN₄O₄S

Molecular Weight (Tos-Arg-

OMe·HCl)
378.87 g/mol

Melting Point (Tos-Arg-

OMe·HCl)
145-147 °C

Solubility (Tos-Arg-OMe·HCl) Soluble in water (40 mg/ml). [5]

Synthesis and Introduction of the Tosyl Group
The tosyl group is typically introduced onto the guanidino side chain of arginine using p-

toluenesulfonyl chloride (TsCl) under basic conditions. The following protocol describes a

general procedure for the synthesis of Nα-Boc-Nω-tosyl-L-arginine.

Experimental Protocol: Synthesis of Nα-Boc-Nω-tosyl-L-
arginine
Materials:

L-arginine
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Di-tert-butyl dicarbonate (Boc₂O)

p-Toluenesulfonyl chloride (TsCl)

Sodium hydroxide (NaOH)

Dioxane

Water

Ethyl acetate

Hexane

Hydrochloric acid (HCl)

Procedure:

Nα-Boc Protection:

Dissolve L-arginine in a 1:1 mixture of dioxane and water.

Cool the solution in an ice bath and adjust the pH to approximately 10-11 with a solution of

NaOH.

Add di-tert-butyl dicarbonate (Boc₂O) portion-wise while maintaining the pH with NaOH

solution.

Stir the reaction mixture at room temperature overnight.

Acidify the solution to pH 2-3 with cold 1 M HCl.

Extract the product, Boc-L-arginine, with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Nω-Tosylation:
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Dissolve the crude Boc-L-arginine in an aqueous solution of sodium hydroxide.

Cool the solution in an ice bath.

Add a solution of p-toluenesulfonyl chloride (TsCl) in acetone or dioxane dropwise with

vigorous stirring.

Maintain the pH of the reaction mixture between 10 and 11 by the dropwise addition of

NaOH solution.

Continue stirring at room temperature for several hours after the addition is complete.

Acidify the reaction mixture to pH 2-3 with cold 1 M HCl.

A white precipitate of Boc-Arg(Tos)-OH will form.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethyl acetate/hexane.

Expected Yield: The overall yield for this two-step process is typically in the range of 70-85%.

Role in Solid-Phase Peptide Synthesis (SPPS)
The tosyl group is primarily employed in the Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy of

SPPS.[1] In this strategy, the Nα-amino group is temporarily protected with the acid-labile Boc

group, while side-chain functional groups are protected with groups that are stable to the

conditions used for Boc removal (typically trifluoroacetic acid, TFA) but are cleaved during the

final deprotection step. The tosyl group on the arginine side chain is stable to the repetitive TFA

treatments used to remove the Nα-Boc group.[6]

Experimental Workflow: Boc-SPPS Cycle with Boc-
Arg(Tos)-OH
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Resin-Bound Peptide
(Free N-terminus)

Coupling:
Boc-Arg(Tos)-OH
DIC/HOBt in DMF

Wash (DMF, DCM) Nα-Boc Deprotection:
50% TFA in DCM

Neutralization:
10% DIEA in DMF Wash (DMF, DCM) Next Amino Acid

Coupling Cycle

Click to download full resolution via product page

Boc-SPPS cycle for incorporating a tosyl-protected arginine residue.

Deprotection of the Tosyl Group
Removal of the tosyl group from the arginine side chain requires strong acidic conditions and is

typically performed concurrently with the cleavage of the peptide from the resin at the end of

the synthesis. The most common reagents for this purpose are anhydrous hydrogen fluoride

(HF) and trifluoromethanesulfonic acid (TFMSA).[1]

Cleavage Cocktails and Conditions
The choice of cleavage cocktail is critical to ensure complete deprotection while minimizing

side reactions. Scavengers are added to the cleavage mixture to trap reactive carbocations

generated during the process.
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Cleavage
Method

Reagent
Cocktail

Conditions Efficacy
Potential
Side
Reactions

Reference(s
)

High HF

HF/p-

cresol/p-

thiocresol

(90:5:5)

0 °C, 1-2

hours
Good

Ornithine

formation,

Tryptophan

modification.

[7]

[7]

"Low-High"

HF

Step 1 (Low):

HF/DMS (1:3)

with

scavengersSt

ep 2 (High):

100% HF

with

scavengers

0 °C, 2 hours

(low), 1 hour

(high)

Very Good

Minimizes

side reactions

by using a

milder initial

deprotection

step.[7]

[7]

TFMSA

TFMSA/TFA/t

hioanisole/m-

cresol

Room temp,

1-2 hours

Moderate to

Good

Efficacy can

be sequence-

dependent;

may lead to

sulfonation of

sensitive

residues.[8]

[8][9]

Experimental Protocol: High HF Cleavage
Materials:

Peptide-resin (Boc-Peptide-Resin)

Anhydrous Hydrogen Fluoride (HF)

Scavenger cocktail (e.g., p-cresol, thioanisole)

HF cleavage apparatus
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Cold diethyl ether

Stir bar

Procedure:

Place the dried peptide-resin and a magnetic stir bar into the reaction vessel of the HF

apparatus.

Add the scavenger cocktail to the reaction vessel.

Cool the reaction vessel in a dry ice/acetone bath (-78 °C).

Carefully distill the required amount of anhydrous HF into the reaction vessel.

Allow the reaction mixture to warm to 0 °C and stir for 1-2 hours. For peptides containing

multiple Arg(Tos) residues, the cleavage time may need to be extended.

Remove the HF by vacuum distillation.

Wash the resin and precipitated peptide with cold diethyl ether to remove scavengers.

Filter and collect the crude peptide.

Dry the crude peptide under vacuum.

Deprotection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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scientists and researchers to drive progress in science
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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